3-chloro-5-(2-furyl)-N-(4-methoxybenzyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: 3-chloro-5-(furan-2-yl)-N-[(4-methoxyphenyl)methyl]-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C20H18ClF3N4O3/c1-30-12-6-4-11(5-7-12)10-25-19(29)17-16(21)18-26-13(14-3-2-8-31-14)9-15(20(22,23)24)28(18)27-17/h2-8,13,15,26H,9-10H2,1H3,(H,25,29)
• InChI Key: AAPFJKPVGMGCOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2=NN3C(CC(NC3=C2Cl)C4=CC=CO4)C(F)(F)F
• Molecular Formula: C20H18ClF3N4O3
• DSSTOX Substance ID: DTXSID60417438
• Molecular Weight: 454.8 g/mol
• CAS No.: 6069-43-8

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural features. These include a pyrazolo[1,5-a]pyrimidine core, a trifluoromethyl group, a methoxybenzyl group, and a furyl group. These groups could potentially give the compound a variety of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the pyrazolo[1,5-a]pyrimidine core. The presence of the trifluoromethyl group could potentially introduce a degree of electron-withdrawing character, which could influence the reactivity of the compound.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the furyl group could potentially undergo electrophilic aromatic substitution reactions, while the trifluoromethyl group could undergo reactions with nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the trifluoromethyl group could potentially increase the compound’s lipophilicity, which could influence its solubility and permeability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this compound, including the use of personal protective equipment.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, the study of its reactivity, and the investigation of its potential uses in various fields such as pharmaceuticals or materials science.